molecular formula C11H22OSi B8432055 Acetyl(cyclopropyl)(diisopropyl)silane

Acetyl(cyclopropyl)(diisopropyl)silane

Cat. No. B8432055
M. Wt: 198.38 g/mol
InChI Key: GPADYVFMNHJYAM-UHFFFAOYSA-N
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Description

Acetyl(cyclopropyl)(diisopropyl)silane is a useful research compound. Its molecular formula is C11H22OSi and its molecular weight is 198.38 g/mol. The purity is usually 95%.
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properties

Product Name

Acetyl(cyclopropyl)(diisopropyl)silane

Molecular Formula

C11H22OSi

Molecular Weight

198.38 g/mol

IUPAC Name

1-[cyclopropyl-di(propan-2-yl)silyl]ethanone

InChI

InChI=1S/C11H22OSi/c1-8(2)13(9(3)4,10(5)12)11-6-7-11/h8-9,11H,6-7H2,1-5H3

InChI Key

GPADYVFMNHJYAM-UHFFFAOYSA-N

Canonical SMILES

CC(C)[Si](C1CC1)(C(C)C)C(=O)C

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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According to the synthesis of 1-hydroxy-1-methylethyl(diisopropyl)methylsilane (Example 7), cyclopropyl(1-hydroxy-1-methylethyl)(diisopropyl)silane was prepared from dichloro(diisopropyl)silane (5.00 g, 27.0 mmol), ethoxyvinyl lithium (prepared from ethyl vinyl ether (2.17 g, 30.1 mmol) and tert-butyl lithium (1.9 M in pentane, 14.2 ml, 27.0 mmol) in THF (40 ml)) and cyclopropyl lithium (prepared according to Example 1 from bromocyclopropane (3.59 g, 29.7 mmol) and lithium (412 mg, 59.4 mmol) in Et2O). The crude cyclopropyl(1-ethoxyvinyl)(diisopropyl)silane was hydrolysed with acetone/1 N HCl (2:1, 72 ml), and purified by silica-gel flash chromatography (silica gel 40-63 μm, hexane/EtOAc, 9:1) to afford 2.11 g (39%) acetyl(cyclopropyl)(diisopropyl)silane. Reaction of acetyl(cyclopropyl)(diisopropyl)silane (1.00 g, 5.04 mmol) with methyl lithium (1.6 M in Et2O, 25.2 ml, 40.3 mmol) afforded after purification by silica-gel chromatography (silica gel 15-40 μm, hexane/EtOAc, 9:1) 590 mg (55%) of the odoriferous title compound.
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